Cas no 1146045-40-0 (6-hydroxyapigenin-6-O-β-D-glucoside-7-O-β-D-glucuronide)

6-Hydroxyapigenin-6-O-β-D-glucoside-7-O-β-D-glucuronide is a flavonoid glycoside derived from apigenin, featuring dual glycosylation at the 6- and 7-positions with glucose and glucuronic acid, respectively. This structural modification enhances its solubility and bioavailability compared to its aglycone counterpart. The compound exhibits potential antioxidant and anti-inflammatory properties, making it of interest in pharmacological and nutraceutical research. Its dual glycosylation may also influence its metabolic stability and tissue distribution. Analytical standards of this compound are valuable for qualitative and quantitative studies in natural product chemistry. The presence of both glucoside and glucuronide moieties underscores its relevance in studying flavonoid metabolism and bioavailability.
6-hydroxyapigenin-6-O-β-D-glucoside-7-O-β-D-glucuronide structure
1146045-40-0 structure
Product Name:6-hydroxyapigenin-6-O-β-D-glucoside-7-O-β-D-glucuronide
CAS No:1146045-40-0
MF:C27H28O17
MW:624.501029968262
CID:4560998
Update Time:2025-06-15

6-hydroxyapigenin-6-O-β-D-glucoside-7-O-β-D-glucuronide Chemical and Physical Properties

Names and Identifiers

    • 6-hydroxyapigenin-6-O-β-D-glucoside-7-O-β-D-glucuronide
    • 6-(β-D-Glucopyranosyloxy)-5-hydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-chromen-7-yl β-D-glucopyranosiduron
    • Inchi: 1S/C27H28O17/c28-7-14-16(31)18(33)21(36)27(42-14)43-23-13(41-26-22(37)19(34)20(35)24(44-26)25(38)39)6-12-15(17(23)32)10(30)5-11(40-12)8-1-3-9(29)4-2-8/h1-6,14,16,18-22,24,26-29,31-37H,7H2,(H,38,39)/t14-,16-,18+,19+,20+,21-,22-,24+,26-,27+/m1/s1
    • InChI Key: BXRZURIAJNIXTC-GNWJNHLCSA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C(=C2C(C=C(C3C=CC(=CC=3)O)OC2=CC=1O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O)O)=O)O

Experimental Properties

  • Density: 1.815±0.06 g/cm3(Predicted)
  • Melting Point: 254-256 °C
  • Boiling Point: 1040.3±65.0 °C(Predicted)
  • Solubility: Very slightly soluble (0.75 g/l) (25 º C),
  • pka: 2.72±0.70(Predicted)

6-hydroxyapigenin-6-O-β-D-glucoside-7-O-β-D-glucuronide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN2422-1 mg
6-hydroxyapigenin-6-O-β-D-glucoside-7-O-β-D-glucuronide
1146045-40-0
1mg
¥5555.00 2022-04-26
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
BZP1709-5mg
6-hydroxyapigenin-6-O-β-D-glucoside-7-O-β-D-glucuronide
1146045-40-0 HPLC≥98%
5mg
¥6800元 2023-09-15
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
H20100-5mg
6-hydroxyapigenin-6-O-β-D-glucoside-7-O-β-D-glucuronide
1146045-40-0 ,HPLC≥98%
5mg
¥8622.0 2023-09-07
TargetMol Chemicals
TN2422-5mg
6-hydroxyapigenin-6-O-β-D-glucoside-7-O-β-D-glucuronide
1146045-40-0
5mg
¥ 5510 2024-07-20
TargetMol Chemicals
TN2422-5 mg
6-hydroxyapigenin-6-O-β-D-glucoside-7-O-β-D-glucuronide
1146045-40-0 98%
5mg
¥ 5,510 2023-07-11
TargetMol Chemicals
TN2422-1 mL * 10 mM (in DMSO)
6-hydroxyapigenin-6-O-β-D-glucoside-7-O-β-D-glucuronide
1146045-40-0 98%
1 mL * 10 mM (in DMSO)
¥ 8350 2023-09-15
A2B Chem LLC
AA18957-5mg
β-D-Glucopyranosiduronic acid, 6-(β-D-glucopyranosyloxy)-5-hydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-1-benzopyran-7-yl
1146045-40-0 ≥98%
5mg
$844.00 2024-04-20
TargetMol Chemicals
TN2422-1 ml * 10 mm
6-hydroxyapigenin-6-O-β-D-glucoside-7-O-β-D-glucuronide
1146045-40-0
1 ml * 10 mm
¥ 8350 2024-07-20

6-hydroxyapigenin-6-O-β-D-glucoside-7-O-β-D-glucuronide Related Literature

Additional information on 6-hydroxyapigenin-6-O-β-D-glucoside-7-O-β-D-glucuronide

Introduction to 6-Hydroxyapigenin-6-O-β-D-Glucoside-7-O-β-D-Glucuronide (CAS No. 1146045-40-0)

6-Hydroxyapigenin-6-O-β-D-Glucoside-7-O-β-D-Glucuronide, with the CAS number 1146045-40-0, is a complex flavonoid glycoside that has garnered significant attention in recent years due to its potential therapeutic applications. This compound is derived from natural sources and has been the subject of numerous studies focusing on its pharmacological properties and biological activities.

The structure of 6-Hydroxyapigenin-6-O-β-D-Glucoside-7-O-β-D-Glucuronide is characterized by a flavonoid core with specific glycosylations at the 6 and 7 positions. The presence of these glycosyl groups significantly influences the compound's solubility, stability, and bioavailability, making it an attractive candidate for various pharmaceutical applications.

Recent research has highlighted several key areas where 6-Hydroxyapigenin-6-O-β-D-Glucoside-7-O-β-D-Glucuronide shows promising potential. One of the most notable areas is its anti-inflammatory properties. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are implicated in various inflammatory diseases. This makes it a potential therapeutic agent for conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 6-Hydroxyapigenin-6-O-β-D-Glucoside-7-O-β-D-Glucuronide has also been shown to possess antioxidant properties. Flavonoids are known for their ability to scavenge free radicals and reduce oxidative stress, which is a contributing factor in many chronic diseases. Research has indicated that this compound can protect cells from oxidative damage, thereby potentially reducing the risk of diseases such as cardiovascular disease and neurodegenerative disorders.

The anticancer potential of 6-Hydroxyapigenin-6-O-β-D-Glucoside-7-O-β-D-Glucuronide is another area of active investigation. Preclinical studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells while sparing normal cells. It has been found to inhibit the growth of various cancer cell lines, including those of breast, colon, and lung cancers. These findings suggest that 6-Hydroxyapigenin-6-O-β-D-Glucoside-7-O-β-D-Glucuronide could be a valuable addition to the arsenal of anticancer agents.

Beyond its direct therapeutic effects, 6-Hydroxyapigenin-6-O-β-D-Glucoside-7-O-β-D-Glucuronide also exhibits beneficial effects on metabolic health. Studies have shown that it can improve insulin sensitivity and reduce lipid accumulation in adipose tissue, making it a potential candidate for the management of metabolic syndrome and type 2 diabetes.

The bioavailability and pharmacokinetics of 6-Hydroxyapigenin-6-O-β-D-Glucoside-7-O-β-D-Glucuronide are important considerations for its clinical application. Research has indicated that the presence of glycosyl groups can enhance the water solubility and stability of the compound, thereby improving its absorption and distribution in the body. However, further studies are needed to optimize its delivery methods and ensure optimal therapeutic outcomes.

In conclusion, 6-Hydroxyapigenin-6-O-β-D-Glucoside-7-O-β-D-Glucuronide (CAS No. 1146045-40-0) is a multifaceted compound with a wide range of potential therapeutic applications. Its anti-inflammatory, antioxidant, anticancer, and metabolic health benefits make it a promising candidate for further research and development in the pharmaceutical industry. As more studies are conducted, it is likely that new insights into its mechanisms of action and potential uses will emerge, paving the way for innovative treatments for various diseases.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.